2-(1-adamantyl)-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]acetamide

• IUPAC Name: 2-(1-adamantyl)-N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C24H34ClN3O/c1-2-27-5-7-28(8-6-27)22-4-3-20(12-21(22)25)26-23(29)16-24-13-17-9-18(14-24)11-19(10-17)15-24/h3-4,12,17-19H,2,5-11,13-16H2,1H3,(H,26,29)
• InChI Key: JCNLXXLYNNHXMR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(C=C(C=C2)NC(=O)CC34CC5CC(C3)CC(C5)C4)Cl
• Molecular Formula: C24H34ClN3O
• Molecular Weight: 416.0 g/mol

Description

2-(1-adamantyl)-N-[3-chloro-4-(4-ethyl-1-piperazinyl)phenyl]acetamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as ACP-105 and belongs to the class of non-steroidal selective androgen receptor modulators (SARMs).

Mechanism of Action

ACP-105 selectively binds to androgen receptors in muscle and bone tissues, leading to increased protein synthesis and bone mineral density. This results in an increase in muscle mass and strength, as well as improved bone health.
Biochemical and Physiological Effects:
ACP-105 has been shown to have significant effects on body composition, including an increase in lean body mass and a decrease in fat mass. It has also been found to improve bone mineral density and reduce the risk of fractures.

Advantages and Limitations for Lab Experiments

ACP-105 has several advantages as a research tool, including its high selectivity for androgen receptors, which reduces the risk of unwanted side effects. However, its use in lab experiments is limited by its high cost and the need for specialized equipment and expertise.

Future Directions

There are several potential future directions for research on ACP-105. These include further investigation of its effects on bone health and physical performance, as well as its potential applications in the treatment of muscle wasting and other conditions. Additionally, research could explore the development of more cost-effective synthesis methods and alternative delivery methods.

Scientific Research Applications

ACP-105 has been extensively studied for its potential application in the treatment of muscle wasting and bone loss associated with aging and chronic diseases. It has also been explored for its role in improving physical performance and endurance in athletes.